Cas no 1806052-62-9 (3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride)

• Product Name: 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride
• CAS No: 1806052-62-9
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4962500
• Update Time: 2025-10-29

3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride

• Inchi： 1S/C9H5ClF6O/c10-3-4-1-5(8(11,12)13)7(6(17)2-4)9(14,15)16/h1-2,17H,3H2
• InChI Key： SBCHIPPHDQAVAC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(F)(F)F)=C(C(F)(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Additional information on 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride

3,4-Bis(trifluoromethyl)-5-hydroxybenzyl Chloride: A Comprehensive Overview

The compound 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride (CAS No. 1806052-62-9) is a highly specialized organic chemical with a unique structure that combines trifluoromethyl groups, a hydroxyl group, and a benzyl chloride moiety. This compound has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science due to its versatile reactivity and potential applications. The presence of trifluoromethyl groups imparts electronic effects that enhance the compound's stability and reactivity, making it a valuable building block in modern chemical research.

Recent studies have highlighted the importance of 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing fluorinated aromatic polymers, which exhibit exceptional thermal stability and mechanical properties. These polymers have potential applications in high-temperature environments, such as aerospace components and electronic devices. The hydroxyl group in the molecule plays a crucial role in enabling controlled polymerization reactions, ensuring precise molecular weight distribution and structural uniformity.

In the realm of pharmacology, 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride has been investigated for its potential as an intermediate in drug discovery. Its trifluoromethyl groups are known to enhance drug bioavailability by improving solubility and permeability. Recent studies have demonstrated its utility in the synthesis of novel kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's pharmacokinetic properties according to specific therapeutic needs.

The synthesis of 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized methodologies to achieve high yields and purity levels. One notable approach involves the Friedel-Crafts acylation of 3,4-bis(trifluoromethyl)aniline followed by hydrolysis and subsequent benzyl chloride formation. This method ensures the preservation of sensitive functional groups while maintaining the integrity of the aromatic ring.

From an environmental perspective, understanding the ecological impact of 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride is essential for its safe handling and disposal. Recent toxicological studies have assessed its biodegradation potential and acute toxicity levels. Results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is required to fully understand its long-term ecological effects.

Looking ahead, 3,4-Bis(trifluoromethyl)-5-hydroxybenzyl chloride holds immense promise for advancing various scientific disciplines. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical transformations and material designs. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple industries.